Cas no 1806386-87-7 (4-Ethoxy-2-ethylphenylpropanal)

• Product Name: 4-Ethoxy-2-ethylphenylpropanal
• CAS No: 1806386-87-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 4961749
• Update Time: 2025-10-13

4-Ethoxy-2-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-ethylphenylpropanal

• Inchi： 1S/C13H18O2/c1-4-11-8-12(15-5-2)6-7-13(11)10(3)9-14/h6-10H,4-5H2,1-3H3
• InChI Key： MWGKCIFTXUPJJE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)CC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 4-Ethoxy-2-ethylphenylpropanal

4-Ethoxy-2-ethylphenylpropanal: A Comprehensive Overview

4-Ethoxy-2-ethylphenylpropanal, also known by its CAS number CAS No. 1806386-87-7, is a versatile aromatic aldehyde with significant applications in various industries. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in fragrance and flavor formulations, as well as its role in pharmaceutical intermediates. The compound's structure, featuring an ethoxy group at the para position and an ethyl group at the ortho position on the phenyl ring, contributes to its distinctive chemical properties and reactivity.

The synthesis of 4-Ethoxy-2-ethylphenylpropanal typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for industrial applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

In terms of physical properties, 4-Ethoxy-2-ethylphenylpropanal exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's aromatic character and aldehyde functionality make it a valuable precursor in the synthesis of complex molecules, particularly in the fragrance industry where it contributes to floral and woody notes.

Recent studies have highlighted the potential of 4-Ethoxy-2-ethylphenylpropanal in pharmaceutical research. Its ability to undergo various functional group transformations has made it a valuable intermediate in drug discovery programs. For instance, researchers have utilized this compound as a starting material for synthesizing bioactive molecules targeting specific therapeutic areas such as oncology and inflammation.

The application of 4-Ethoxy-2-ethylphenylpropanal extends beyond traditional industries. It has found use in personal care products, where its pleasant aroma and stability make it an ideal ingredient in perfumes and cosmetics. Additionally, the compound has been explored for its potential in food additives, contributing to the development of artificial flavors that mimic natural scents.

In terms of safety data, 4-Ethoxy-2-ethylphenylpropanal is classified as a irritant to the eyes and skin. Proper handling procedures are recommended to ensure workplace safety. Regulatory bodies have established guidelines for occupational exposure limits to minimize health risks associated with prolonged contact.

The increasing demand for sustainable practices has led to investigations into the biodegradation of 4-Ethoxy-2-ethylphenylpropanal. Recent studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental footprint over time. This finding aligns with global efforts to promote eco-friendly chemical solutions.

In conclusion, 4-Ethoxy-2-ethylphenylpropanal, with its unique chemical properties and diverse applications, remains a significant compound in modern chemistry. Ongoing research continues to uncover new avenues for its utilization, ensuring its relevance in both industrial and academic settings.